(3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-(4-thiophen-3-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H22N2OS/c1-19(2)17-5-3-4-15(12-17)18(21)20-9-6-14(7-10-20)16-8-11-22-13-16/h3-5,8,11-14H,6-7,9-10H2,1-2H3
• InChI Key: PLFKNDGGIKWJSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCC(CC2)C3=CSC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

(3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone, also known as DPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DPTM is a piperidine-based compound that has been synthesized through a series of chemical reactions.

Mechanism Of Action

(3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone acts as a competitive inhibitor of the dopamine transporter, binding to the protein and preventing it from transporting dopamine across the cell membrane. This leads to an increase in the levels of dopamine in the synaptic cleft, which can have a range of effects on neuronal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone depend on the dose and duration of exposure. In vitro studies have shown that (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone can increase the release of dopamine from cultured neurons, suggesting that it may have a direct effect on neuronal function. In vivo studies have shown that (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone can increase locomotor activity in rodents, indicating that it has a stimulant effect. However, the long-term effects of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone on neuronal function and behavior are not well understood.

Advantages And Limitations For Lab Experiments

One advantage of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone is its high potency as a dopamine transporter inhibitor, which makes it a useful tool for studying the role of dopamine in neuronal function and behavior. However, one limitation is that it has not been extensively studied in vivo, and its long-term effects on neuronal function and behavior are not well understood. Additionally, its high potency may make it difficult to use at low concentrations, which could limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone. One area of interest is its potential as a therapeutic agent for psychiatric disorders, particularly those that involve dysregulation of the dopamine system. Another area of interest is its use as a tool for studying the role of dopamine in neuronal function and behavior. Further studies are needed to elucidate the long-term effects of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone on neuronal function and behavior, as well as its potential side effects and toxicity. Additionally, the development of new analogs of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone with improved pharmacokinetic properties could expand its usefulness as a research tool and potential therapeutic agent.

Synthesis Methods

The synthesis of (3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone involves a series of chemical reactions. The starting material for the synthesis is 3-dimethylaminophenol, which is reacted with 3-bromothiophene to form 3-(dimethylamino)phenyl)(thiophen-3-yl)methanone. This intermediate is then reacted with piperidine to form the final product, (3-(dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone.

Scientific Research Applications

(3-(Dimethylamino)phenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone has potential applications in medical research, particularly in the field of neuroscience. It has been shown to be a potent inhibitor of the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in reward and motivation, and its dysregulation has been implicated in a range of psychiatric disorders, including addiction, depression, and schizophrenia.